Cas no 57981-52-9 (2-Chloro-4-(4-ethylpiperazino)benzaldehyde)

• Product Name: 2-Chloro-4-(4-ethylpiperazino)benzaldehyde
• CAS No: 57981-52-9
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• MDL: MFCD22375093
• CID: 2833272
• PubChem ID: 59589476
• Update Time: 2025-10-29

2-Chloro-4-(4-ethylpiperazino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(4-ethylpiperazin-1-yl)benzaldehyde
• 2-Chloro-4-(4-ethylpiperazino)benzaldehyde
• MFCD22375093
• 57981-52-9
• REWATPFLHMTAPG-UHFFFAOYSA-N
• SCHEMBL844545
• CS-0211775
• DTXSID30732443
• BS-29162
• AKOS026673737

• MDL： MFCD22375093
• Inchi： 1S/C13H17ClN2O/c1-2-15-5-7-16(8-6-15)12-4-3-11(10-17)13(14)9-12/h3-4,9-10H,2,5-8H2,1H3
• InChI Key： REWATPFLHMTAPG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(=C1)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 252.10300
• Monoisotopic Mass: 252.1029409Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.29730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-Chloro-4-(4-ethylpiperazino)benzaldehyde

Comprehensive Overview of 2-Chloro-4-(4-ethylpiperazino)benzaldehyde (CAS No. 57981-52-9)

2-Chloro-4-(4-ethylpiperazino)benzaldehyde (CAS No. 57981-52-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique chloro and ethylpiperazino functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, which combines a benzaldehyde core with a 4-ethylpiperazine substituent, makes it a versatile building block in medicinal chemistry.

The chemical properties of 2-Chloro-4-(4-ethylpiperazino)benzaldehyde include a molecular weight of approximately 252.74 g/mol and a purity often exceeding 98%. Its solubility profile shows moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, while being sparingly soluble in water. Researchers frequently utilize this compound in cross-coupling reactions and Schiff base formations, which are pivotal in developing novel therapeutic agents.

One of the most prominent applications of 2-Chloro-4-(4-ethylpiperazino)benzaldehyde is in the synthesis of antipsychotic and antidepressant drugs. The ethylpiperazine moiety is a common pharmacophore in central nervous system (CNS) active compounds, contributing to receptor binding affinity. Recent studies have explored its potential in designing multi-target ligands for neurodegenerative diseases, aligning with the growing interest in precision medicine and personalized therapeutics.

In the context of market trends, the demand for 2-Chloro-4-(4-ethylpiperazino)benzaldehyde has risen due to its role in drug discovery pipelines. Pharmaceutical companies are increasingly focusing on small molecule inhibitors and GPCR modulators, where this compound serves as a key intermediate. Additionally, the rise of AI-driven drug design has amplified the need for high-quality chemical building blocks, further driving its commercial relevance.

From a safety and handling perspective, 2-Chloro-4-(4-ethylpiperazino)benzaldehyde should be stored in a cool, dry place away from direct sunlight. While it is not classified as a hazardous material, standard laboratory precautions, such as wearing gloves and safety goggles, are recommended during handling. Its stability under ambient conditions makes it a practical choice for industrial-scale synthesis.

The synthetic pathways for 2-Chloro-4-(4-ethylpiperazino)benzaldehyde often involve Vilsmeier-Haack formylation or Ullmann-type coupling reactions. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce waste, addressing the global push for sustainable manufacturing. Researchers are particularly interested in optimizing these processes to meet the standards of green pharmaceutical synthesis.

In summary, 2-Chloro-4-(4-ethylpiperazino)benzaldehyde (CAS No. 57981-52-9) is a multifaceted compound with significant pharmaceutical and chemical research applications. Its role in drug development, coupled with its adaptability to modern synthetic methodologies, ensures its continued relevance in scientific and industrial settings. As the field of medicinal chemistry evolves, this compound is poised to remain a cornerstone in the design of next-generation therapeutics.